Cas no 944898-06-0 (5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid)

5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid is a versatile organic compound with distinct structural properties. Its trifluoromethyl substituent enhances its chemical stability and reactivity, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals. The oxadiazole ring confers excellent thermal and oxidative stability, while the carboxylic acid functionality allows for easy functionalization and conjugation. This compound's unique characteristics make it a sought-after material in advanced chemical synthesis.

5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid structure

944898-06-0 structure

Product Name:5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid

CAS No:944898-06-0

MF:C₄HF₃N₂O₃

MW:182.057551145554

MDL:MFCD10696536

CID:1012002

PubChem ID:53418321

Update Time:2025-07-30

5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid
- 5-Trifluoromethyl-[1,3,4]oxadiazole-2-carboxylic acid
- EN300-297941
- XPLONTOEZSMACT-UHFFFAOYSA-N
- 944898-06-0
- AKOS006305543
- SCHEMBL3976687
- CS-0366994
- 5-(TRIFLUOROMETHYL)-1,3,4-OXADIAZOLE-2-CARBOXYLICACID
- AB57589
- MDL： MFCD10696536
- Inchi： 1S/C4HF3N2O3/c5-4(6,7)3-9-8-1(12-3)2(10)11/h(H,10,11)
- InChI Key： XPLONTOEZSMACT-UHFFFAOYSA-N
- SMILES： FC(C1=NN=C(C(=O)O)O1)(F)F

Computed Properties

Exact Mass: 181.99392638g/mol
Monoisotopic Mass: 181.99392638g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 76.2Å²

5-(trifluoromethyl)-1,3,4-oxadiazole-2-carboxylic acid Pricemore >>

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